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Compound of Interest

Compound Name: luteolin-7-O-gentiobiside

Cat. No.: B15091831 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of analytical methodologies for the quantification of

luteolin-7-O-gentiobioside, a significant flavonoid glycoside. The focus is on providing objective

performance data and detailed experimental protocols to aid researchers in selecting the most

appropriate method for their specific needs.

Comparison of Analytical Method Performance
The following table summarizes the performance characteristics of a validated Ultra-Fast Liquid

Chromatography-Tandem Mass Spectrometry (UFLC-MS/MS) method for the simultaneous

determination of luteolin-7-O-gentiobioside, luteolin-7-O-β-D-glucoside, and luteolin-7-O-β-D-

glucuronide in plasma.[1] For comparative context, data from other analytical methods for

related flavonoid glycosides are also presented.
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Parameter

UFLC-MS/MS for

Luteolin-7-O-

gentiobioside[1]

HPLC-UV for

Luteolin-7-O-β-D-

glucoside[2]

LC-MS for Luteolin-

7-O-β-d-glucoside[3]

Linearity (r) >0.995

Not explicitly stated,

but linear over the

calibration range

>0.995

Concentration Range 1.0 - 250 ng/mL 0.16 - 20.0 µg/mL 20 - 2,000 ng/mL

Lower Limit of

Quantification (LLOQ)
1.0 ng/mL

0.16 µg/mL (as the

lowest point of the

calibration curve)

20 ng/mL

Intra-day Precision

(RSD)
< 15% < 11.7% Not explicitly stated

Inter-day Precision

(RSD)
< 15% < 10.0% Not explicitly stated

Accuracy Deviation < 15% -3.4% to 8.1% Not explicitly stated

Extraction Recovery > 75% 91.9% to 104.1% Not explicitly stated

Internal Standard Puerarin
Not specified in the

abstract
Isoquercitrin

Experimental Protocols
UFLC-MS/MS Method for Luteolin-7-O-gentiobioside in
Beagle Dog Plasma[1]
This method is designed for the rapid, sensitive, and selective simultaneous determination of

luteolin-7-O-gentiobioside, luteolin-7-O-β-D-glucoside, and luteolin-7-O-β-D-glucuronide.

a. Sample Preparation:

Protein precipitation of plasma samples is performed using acidified acetonitrile.

b. Chromatographic Conditions:
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System: Ultra-Fast Liquid Chromatography (UFLC) system.

Column: Venusil MP C18.

Mobile Phase: A gradient elution system composed of 0.05% formic acid and acetonitrile.

Flow Rate: 0.4 mL/min.

c. Mass Spectrometric Detection:

System: Tandem mass spectrometer.

Ion Source: Turbo ion spray source.

Ionization Mode: Negative ionization.

Detection Mode: Multiple Reaction Monitoring (MRM).

HPLC-UV Method for Luteolin-7-O-β-D-glucoside in Rat
Plasma[2]
This method provides a simple and accurate way to determine luteolin-7-O-β-D-glucoside.

a. Sample Preparation:

Plasma protein is precipitated with methanol.

b. Chromatographic Conditions:

System: High-Performance Liquid Chromatography (HPLC) system.

Column: C18 column.

Mobile Phase: Methanol-0.2% phosphoric acid (1:1, v/v).

Detection: UV detection at 350 nm.
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LC-MS Method for Luteolin-7-O-β-d-glucoside in Rat
Plasma[3]
This method is a rapid and sensitive approach for the determination of luteolin-7-O-β-d-

glucoside.

a. Sample Preparation:

Solvent extraction is used to prepare the plasma samples.

b. Chromatographic Conditions:

System: Liquid Chromatography (LC) system.

Column: Elite Hypersil ODS2 column (250mm×4.6mm i.d., 5μm).

Mobile Phase: Acetonitrile-0.3% acetic acid (26:74, v/v).

c. Mass Spectrometric Detection:

Ionization Mode: Positive electrospray ionization.

Detection Mode: Selected Ion Monitoring (SIM).

Selected Ions: m/z 448.95 for luteolin-7-O-β-d-glucoside and m/z 464.95 for the internal

standard, isoquercitrin.[3]

Visualizations
Analytical Workflow for Luteolin-7-O-gentiobioside
Quantification
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Click to download full resolution via product page

Caption: UFLC-MS/MS workflow for luteolin-7-O-gentiobioside.
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Caption: Logic for comparing analytical methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. UFLC-MS/MS method for simultaneous determination of luteolin-7-O-gentiobioside,
luteolin-7-O-β-D-glucoside and luteolin-7-O-β-D-glucuronide in beagle dog plasma and its
application to a pharmacokinetic study after administration of traditional Chinese medicinal
preparation: Kudiezi injection - PubMed [pubmed.ncbi.nlm.nih.gov]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15091831?utm_src=pdf-body-img
https://www.benchchem.com/product/b15091831?utm_src=pdf-body-img
https://www.benchchem.com/product/b15091831?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/23146236/
https://pubmed.ncbi.nlm.nih.gov/23146236/
https://pubmed.ncbi.nlm.nih.gov/23146236/
https://pubmed.ncbi.nlm.nih.gov/23146236/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15091831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. LC determination of luteolin-7-O-β-D-glucoside and apigenin-7-O-β-D-glucoside in rat
plasma after administration of Humulus scandens extract and its application to
pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

To cite this document: BenchChem. [A Comparative Guide to Analytical Methods for Luteolin-
7-O-Gentiobioside Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15091831#cross-validation-of-analytical-methods-for-
luteolin-7-o-gentiobioside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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